N-(2-(4-methyl-5-oxo-3-(trifluoromethyl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)cyclobutanecarboxamide

• IUPAC Name: N-[2-[4-methyl-5-oxo-3-(trifluoromethyl)-1,2,4-triazol-1-yl]ethyl]cyclobutanecarboxamide
• InChI: InChI=1S/C11H15F3N4O2/c1-17-9(11(12,13)14)16-18(10(17)20)6-5-15-8(19)7-3-2-4-7/h7H,2-6H2,1H3,(H,15,19)
• InChI Key: BDIGFSWTIXCWII-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN(C1=O)CCNC(=O)C2CCC2)C(F)(F)F
• Molecular Formula: C11H15F3N4O2
• Molecular Weight: 292.26 g/mol
• CAS No.: 1421484-67-4

Description

N-(2-(4-methyl-5-oxo-3-(trifluoromethyl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)cyclobutanecarboxamide is a useful research compound. Its molecular formula is C11H15F3N4O2 and its molecular weight is 292.262. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization of Research Chemicals

Triazole derivatives, including compounds like 3,5-AB-CHMFUPPYCA, have been synthesized and characterized for their potential as research chemicals. These compounds often undergo bioisosteric replacement, leading to the creation of various isomers with potential pharmacological activities yet to be explored. Such studies highlight the ongoing efforts to understand and harness the chemical properties of triazole derivatives for scientific research applications (McLaughlin et al., 2016).

Diverse Trifluoromethyl Heterocycles Synthesis

Research has demonstrated the synthesis of a wide range of trifluoromethyl heterocycles, including oxazoles, thiazoles, and imidazoles, from diazoketoesters. These compounds are of significant interest due to their diverse applications in materials science, pharmacology, and as intermediates in organic synthesis. This versatility underscores the potential of trifluoromethylated compounds in scientific research and development (Honey et al., 2012).

Cannabimimetic Indazole Derivatives

The identification of new psychoactive substances, such as cannabimimetic indazole derivatives, has been a focal point of forensic and toxicological studies. These compounds, including ADB-BINACA, AB-FUBICA, and others, have been analyzed for their chemical structures and potential interactions with cannabinoid receptors. Such studies contribute to the broader understanding of synthetic cannabinoids and their implications for public health and regulatory policies (Qian et al., 2015).

Mechanism of Action

Triazoles

This compound contains a 1,2,4-triazole ring, which is a type of heterocyclic compound. Triazoles are known for their versatile biological activities, including antimicrobial, anti-inflammatory, and anticancer properties .

Cyclobutane derivatives

The compound also contains a cyclobutane ring. Cyclobutane is a type of cycloalkane and is used in various fields due to its unique chemical properties. It’s often used as a building block in organic synthesis .

Carboxamides

The compound is a type of carboxamide. Carboxamides have a wide range of biological activities and are found in many drugs. They often act by interacting with enzymes or receptors in the body .